Cas no 51026-15-4 (1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)-)

1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)- structure
51026-15-4 structure
Product Name:1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)-
CAS No:51026-15-4
MF:C10H8F3N3O2
MW:259.184632301331
CID:375373
PubChem ID:93257
Update Time:2025-04-19

1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-ethyl-7-nitro-5-(trifluoromethyl)-
    • 1H-Benzimidazole, 2-ethyl-4-nitro-6-(trifluoromethyl)-
    • 2-ethyl-4-nitro-6-(trifluoromethyl)-1H-Benzimidazole
    • 2-ethyl-7 -nitro-5-( trifluoromethy l)benzimidazole
    • 2-Ethyl-7-nitro-5-(trifluoromethyl)-1H-benzimidazole #
    • TR-15
    • 2-Ethyl-5-nitro-7-trifluoromethylbenzimidazole
    • UNII-52R30RK27L
    • 2-ethyl-4-nitro-6-(trifluoromethyl)benzimidazole
    • 2-Ethyl-7-nitro-5-(trifluoromethyl)-1H-benzimidazole
    • Q27261017
    • 1H-BENZIMIDAZOLE, 2-ETHYL-4-NITRO-6-(TRIFLUOROMETHYL)
    • 1H-BENZIMIDAZOLE, 2-ETHYL-7-NITRO-5-(TRIFLUOROMETHYL)-
    • DTXSID90912305
    • NS00067842
    • 51026-15-4
    • 52R30RK27L
    • Inchi: 1S/C10H8F3N3O2/c1-2-8-14-6-3-5(10(11,12)13)4-7(16(17)18)9(6)15-8/h3-4H,2H2,1H3,(H,14,15)
    • InChI Key: GDASAFUXVVWOHU-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2=C(C=1)NC(CC)=N2)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 259.05694
  • Monoisotopic Mass: 259.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Density: 1.495
  • Boiling Point: 410.5°Cat760mmHg
  • Flash Point: 202.1°C
  • Refractive Index: 1.58
  • PSA: 71.82
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